Cas no 1105230-93-0 (1-(6-phenylpyridazin-3-yl)-N-(thiophen-2-yl)methylpiperidine-3-carboxamide)

• Product Name: 1-(6-phenylpyridazin-3-yl)-N-(thiophen-2-yl)methylpiperidine-3-carboxamide
• CAS No: 1105230-93-0
• MF: C₂₁H₂₂N₄OS
• MW: 378.490582942963
• CID: 5847506
• PubChem ID: 44059738
• Update Time: 2025-06-07

1-(6-phenylpyridazin-3-yl)-N-(thiophen-2-yl)methylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(6-phenylpyridazin-3-yl)-N-(thiophen-2-yl)methylpiperidine-3-carboxamide
• F5527-0025
• 1-(6-phenylpyridazin-3-yl)-N-(thiophen-2-ylmethyl)piperidine-3-carboxamide
• 1105230-93-0
• AKOS024512119
• VU0646162-1
• 1-(6-phenylpyridazin-3-yl)-N-[(thiophen-2-yl)methyl]piperidine-3-carboxamide

• Inchi： 1S/C21H22N4OS/c26-21(22-14-18-9-5-13-27-18)17-8-4-12-25(15-17)20-11-10-19(23-24-20)16-6-2-1-3-7-16/h1-3,5-7,9-11,13,17H,4,8,12,14-15H2,(H,22,26)
• InChI Key： AYJJKZQJUMEWNC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(C1CN(C2=CC=C(C3C=CC=CC=3)N=N2)CCC1)=O

Computed Properties

• Exact Mass: 378.15143251g/mol
• Monoisotopic Mass: 378.15143251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 86.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 1-(6-phenylpyridazin-3-yl)-N-(thiophen-2-yl)methylpiperidine-3-carboxamide

Introduction to 1-(6-phenylpyridazin-3-yl)-N-(thiophen-2-yl)methylpiperidine-3-carboxamide (CAS No. 1105230-93-0)

1-(6-phenylpyridazin-3-yl)-N-(thiophen-2-yl)methylpiperidine-3-carboxamide, identified by its CAS number 1105230-93-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a confluence of structural features derived from pyridazine, thiophene, and piperidine moieties, which collectively contribute to its unique pharmacological profile. The presence of these heterocyclic scaffolds not only endows the compound with distinct chemical properties but also opens up avenues for diverse biological activities, making it a promising candidate for further exploration in drug discovery.

The structural architecture of 1-(6-phenylpyridazin-3-yl)-N-(thiophen-2-yl)methylpiperidine-3-carboxamide is meticulously designed to interact with biological targets in a specific manner. The pyridazine ring, characterized by its electron-deficient nature, serves as a key pharmacophore that can engage with various enzymes and receptors. Additionally, the thiophene moiety introduces hydrophobicity and aromaticity, enhancing the compound's solubility and binding affinity. The piperidine component, known for its ability to modulate central nervous system activity, further enriches the compound's potential therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(6-phenylpyridazin-3-yl)-N-(thiophen-2-yl)methylpiperidine-3-carboxamide and its biological targets. Studies have demonstrated that this compound exhibits binding affinity towards several protein kinases, which are pivotal in regulating cellular signaling pathways. For instance, preliminary computational studies suggest that it may interact with tyrosine kinases such as EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor), implicating its potential role in anti-cancer therapies.

The integration of thiophene and pyridazine units into the piperidine backbone creates a multifaceted pharmacological profile that is attractive for drug development. Thiophene derivatives are well-documented for their role in various therapeutic areas, including antiviral, anti-inflammatory, and anti-microbial applications. In contrast, pyridazine-based compounds have shown promise in treating neurological disorders and infectious diseases. The synergistic effects of these heterocyclic systems in 1-(6-phenylpyridazin-3-yl)-N-(thiophen-2-yl)methylpiperidine-3-carboxamide suggest that it could be a versatile scaffold for designing novel therapeutics.

In vitro studies have begun to unravel the pharmacological potential of this compound. Initial assays have revealed that it exhibits moderate inhibitory activity against certain kinases, with IC50 values ranging from nanomolar to micromolar concentrations. These findings are particularly intriguing given the growing interest in kinase inhibitors as targeted cancer therapies. Furthermore, the compound's ability to cross the blood-brain barrier has been investigated using computational models, suggesting its potential application in treating central nervous system disorders.

The synthesis of 1-(6-phenylpyridazin-3-yl)-N-(thiophen-2-yl)methylpiperidine-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions between pyridazine derivatives and thiophene-containing precursors, followed by functional group transformations to introduce the piperidine moiety. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity.

The chemical stability of this compound under various storage conditions has been evaluated to ensure its suitability for both laboratory research and potential clinical applications. Stability studies indicate that 1-(6-phenylpyridazin-3-yll)-N-(thiophen-l)-ytlmethylpiperidine-l-carboxamide remains stable under controlled temperature and humidity conditions, making it amenable for long-term storage without significant degradation.

As research progresses, the exploration of derivatives based on 1-(6-phcnlylpyridazin-l 3 yl)-N-thiophen-l ylmethylpi peridinc 3 carboxarnide is expected to yield novel compounds with enhanced pharmacological properties. Structural modifications such as halogenation or alkylation of the heterocyclic rings could further optimize its binding affinity and selectivity towards specific biological targets. Additionally, exploring different functional groups at the piperidine nitrogen atom may open up new therapeutic avenues.

The growing body of evidence supporting the potential of 1-(6 phenylpyridazin 3 yl) N thiophen 2 ylmethylpi peridinc 3 carboxarnide underscores its significance as a lead compound in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutics. Future studies are warranted to fully elucidate its mechanism of action and evaluate its efficacy in preclinical models.